2-methyl-3-phenyl-5-(3-pyridinyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine

• IUPAC Name: 2-methyl-3-phenyl-5-pyridin-3-yl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C19H13F3N4/c1-12-17(13-6-3-2-4-7-13)18-24-15(14-8-5-9-23-11-14)10-16(19(20,21)22)26(18)25-12/h2-11H,1H3
• InChI Key: HTYKFTOHBDXFJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=CC(=NC2=C1C3=CC=CC=C3)C4=CN=CC=C4)C(F)(F)F
• Molecular Formula: C19H13F3N4
• Molecular Weight: 354.3 g/mol

Description

The compound belongs to the pyrazolo[1,5-a]pyrimidine class, known for its diverse biological activities and chemical properties. This class of compounds has been extensively studied for various synthetic approaches and potential applications in medicinal chemistry and material science.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidine derivatives often involves condensation reactions, starting from precursors such as sodium 3-oxo-3-(1-phenyl-1H-pyrazol-4-yl)prop-1-en-1-olate with heterocyclic amines or through reactions involving cyanoacetamide and cyanothioacetamide. Advanced synthetic methods include ultrasound-assisted synthesis, which offers advantages such as shorter reaction times and higher yields (Abdelhamid & Gomha, 2013).

Molecular Structure Analysis

X-ray crystallography and spectroscopic methods (IR, 1H NMR, 13C NMR) are pivotal in elucidating the molecular structure of pyrazolo[1,5-a]pyrimidine derivatives. These analyses confirm the regioselectivity of the reactions and provide detailed insights into the spatial arrangement and electronic environment of the molecules (Kaping, Helissey, & Vishwakarma, 2020).

Chemical Reactions and Properties

Pyrazolo[1,5-a]pyrimidines undergo various chemical reactions, including cyclocondensation, functionalization at different positions, and interactions with electrophiles. These reactions expand the chemical diversity and potential utility of the compounds in designing more complex molecules for specific applications (Buriol et al., 2013).

Physical Properties Analysis

The physical properties of pyrazolo[1,5-a]pyrimidine derivatives, such as solubility, melting point, and crystal structure, are closely related to their molecular structure. These properties are essential for understanding the compound's behavior in different environments and potential applications in material science (Li et al., 2006).